Ethyl 2-(4-(tert-butyl)benzamido)-4-phenylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-tert-butylbenzoyl)amino]-4-phenylthiophene-3-carboxylate
• InChI: InChI=1S/C24H25NO3S/c1-5-28-23(27)20-19(16-9-7-6-8-10-16)15-29-22(20)25-21(26)17-11-13-18(14-12-17)24(2,3)4/h6-15H,5H2,1-4H3,(H,25,26)
• InChI Key: BUKZVFIIWLFAKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C24H25NO3S
• Molecular Weight: 407.5 g/mol

Description

This compound is a benzamide derivative, which are often synthesized for their potential therapeutic properties. Benzamides are used widely in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents.

Synthesis Analysis

Benzamide derivatives can be synthesized through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Chemical Reactions Analysis

The chemical reactions involving benzamide derivatives often involve the condensation of benzoic acids and amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Ethyl 2-(4-(tert-butyl)benzamido)-4-phenylthiophene-3-carboxylate” would depend on its specific molecular structure. Generally, benzamide derivatives are solid at room temperature.

Mechanism of Action

The mechanism of action for benzamide derivatives can vary widely depending on the specific compound and its intended use. For example, some benzamide derivatives have shown promising anti-inflammatory activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s always important to handle chemical compounds with care and use appropriate personal protective equipment.

Future Directions

The future directions for research into benzamide derivatives could include further investigation into their potential therapeutic properties, such as their anti-inflammatory activity. Additionally, research into green and efficient synthesis methods for these compounds could also be a valuable area of study.